Cas no 750607-48-8 (5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol
• CAS No: 750607-48-8
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 561602
• PubChem ID: 2115216
• Update Time: 2025-10-29

5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione,5-(4-ethylphenyl)-
• 1,3,4-Oxadiazole-2(3H)-thione,5-(4-ethylphenyl)-(9CI)
• AKOS027414353
• 5-(4-Ethylphenyl)-1,3,4-oxadiazole-2(3H)-thione
• AKOS000117552
• 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol
• 5-(4-ethylphenyl)-3H-1,3,4-oxadiazole-2-thione
• EN300-09719
• Z55879452
• 750607-48-8

• Inchi： 1S/C10H10N2OS/c1-2-7-3-5-8(6-4-7)9-11-12-10(14)13-9/h3-6H,2H2,1H3,(H,12,14)
• InChI Key： LBSHCIIJUBRAJK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC(=CC=2)CC)O1

Computed Properties

• Exact Mass: 206.05100
• Monoisotopic Mass: 206.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• PSA: 73.91000
• LogP: 2.96160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol

5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 750607-48-8): A Comprehensive Overview

5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol (CAS No. 750607-48-8) is a versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol.

Molecular Structure and Properties

The molecular formula of 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol is C₁₁H₁₂N₂O₂S. The compound features a 1,3,4-oxadiazole ring fused with a thiol group and a substituted phenyl ring. The presence of the thiol group imparts unique chemical reactivity and biological properties to the molecule. The thiol group can participate in various chemical reactions, such as nucleophilic substitution and coordination with metal ions. The ethyl-substituted phenyl ring adds steric and electronic effects that influence the compound's overall behavior.

Synthesis Methods

The synthesis of 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol can be achieved through several routes. One common method involves the cyclization of an appropriate precursor containing an amine and a carboxylic acid derivative. For instance, the reaction of 4-ethylbenzoyl chloride with hydrazine followed by cyclization with carbon disulfide yields the desired product. Another approach involves the condensation of 4-ethylbenzaldehyde with thiosemicarbazide under acidic conditions to form the oxadiazole ring.

Biological Activities

5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol has been studied for its potential biological activities. Recent research has shown that this compound exhibits significant antioxidant properties due to the presence of the thiol group. Antioxidants play a crucial role in neutralizing free radicals and preventing oxidative stress-related damage in biological systems. Additionally, studies have indicated that 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol possesses anti-inflammatory effects by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6.

Pharmacological Applications

The pharmacological potential of 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol has been explored in various contexts. In preclinical studies, this compound has shown promise as a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Its ability to reduce oxidative stress and inflammation may contribute to neuroprotective effects. Furthermore, preliminary data suggest that 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol may have antitumor properties by inducing apoptosis in cancer cells.

Clinical Trials and Future Directions

To date, there have been limited clinical trials involving 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol. However, ongoing preclinical research continues to uncover new insights into its mechanisms of action and potential therapeutic applications. Future studies are needed to further validate these findings and assess the safety and efficacy of this compound in human subjects. Researchers are also exploring the possibility of developing novel derivatives of 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol to enhance its pharmacological properties.

Safety Considerations

Safety is a critical aspect in the development of any new chemical entity. While there are no specific reports on the toxicity or adverse effects of 5-(4-ethylphenyl)-1,3,4-oxadiazole-2-thiol, it is essential to conduct thorough toxicological evaluations before advancing to clinical trials. Preclinical studies should include assessments of acute and chronic toxicity, genotoxicity, and reproductive toxicity to ensure the compound's safety profile.

Conclusion

5-(4-Ethylphenyl)-1,3,4-Oxadiazole-2-Thiol (CAS No. 750607-48-8) is a promising compound with diverse applications in chemical and pharmaceutical research. Its unique molecular structure confers valuable chemical reactivity and biological activities that make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses. As more data become available from preclinical studies and clinical trials, the full potential of this compound will be realized.